4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one

• IUPAC Name: 4-bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one
• InChI: InChI=1S/C11H14BrN3O/c1-15-11(16)10(12)9(7-13-15)14-8-5-3-2-4-6-8/h3,5,7-8,14H,2,4,6H2,1H3
• InChI Key: BOYDOKIKTHMWFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C=N1)NC2CCCC=C2)Br
• Molecular Formula: C11H14BrN3O
• Molecular Weight: 284.15 g/mol

Description

4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and potential applications in lab experiments.

Mechanism of Action

The mechanism of action of 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one is not fully understood. However, studies have shown that this compound may act as an inhibitor of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
Studies have shown that 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one may have various biochemical and physiological effects. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the suppression of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one in lab experiments include its potential use as a drug candidate for the treatment of various diseases. However, the limitations of using this compound include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For the study of 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one include the need for further studies to fully understand its mechanism of action, potential side effects, and its potential use as a drug candidate for the treatment of various diseases. Other future directions include the development of new synthesis methods and the exploration of its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one has been achieved using various methods, including the reaction of 4-bromo-2-methylpyridazin-3-one with cyclohex-2-en-1-amine. Other methods include the use of palladium-catalyzed coupling reactions and the use of microwave-assisted synthesis.

Scientific Research Applications

4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. This compound has shown promising results in terms of its potential use as a drug candidate for the treatment of various diseases, including cancer and inflammation.